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Compound of Interest

Compound Name: Dspe-peg14-cooh

Cat. No.: B15073766 Get Quote

For researchers, scientists, and professionals in drug development, understanding the solubility

of DSPE-PEG14-COOH is critical for the successful formulation of lipid-based drug delivery

systems. This in-depth technical guide provides a comprehensive overview of the solubility of

DSPE-PEG-COOH in various organic solvents, outlines experimental protocols for solubility

determination, and discusses the impact of the polyethylene glycol (PEG) chain length on this

crucial property.

1,2-distearoyl-sn-glycero-3-phosphoethanolamine-N-[carboxy(polyethylene glycol)-14] (DSPE-
PEG14-COOH) is an amphiphilic polymer-lipid conjugate widely used in the development of

liposomes and micelles for drug delivery. Its solubility is a key parameter that influences the

choice of solvent systems for lipid film hydration, nanoparticle preparation, and overall

formulation stability.

Quantitative Solubility of DSPE-PEG-COOH in
Organic Solvents
The solubility of DSPE-PEG-COOH is dependent on the specific organic solvent, the length of

the PEG chain, and the temperature. While data for the specific DSPE-PEG14-COOH is not

extensively available, the following table summarizes the reported solubility of DSPE-PEG-

COOH with various PEG molecular weights in common organic solvents. It is important to note

that "PEG14" corresponds to a PEG molecular weight of approximately 616 g/mol .

Researchers should consider the data for lower molecular weight PEGs (e.g., MW 1000) as a

close approximation.
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Organic Solvent
DSPE-PEG
Molecular Weight (
g/mol )

Solubility (mg/mL) Conditions

Chloroform Not Specified Soluble Not Specified

Chloroform Various >10 Hot Water

Dichloromethane

(DCM)
Not Specified Soluble Not Specified

Dimethylformamide

(DMF)
Not Specified Soluble Not Specified

Dimethylformamide

(DMF)
Various >10 Not Specified

Dimethyl Sulfoxide

(DMSO)
Not Specified Soluble Not Specified

Dimethyl Sulfoxide

(DMSO)
2000 50 With sonication.[1][2]

Dimethyl Sulfoxide

(DMSO)
2000 100 With sonication.[3]

Ethanol 2000 25
With sonication and

warming to 60°C.[1][2]

Ethanol (for DSPE-

PEG2000-amine)
2000 ~20 Not Specified.[4]

Dimethylformamide

(for DSPE-PEG2000-

amine)

2000 ~11 Not Specified.[4]

It is generally observed that DSPE-PEG-COOH is soluble in chlorinated solvents like

chloroform and dichloromethane, as well as polar aprotic solvents such as DMF and DMSO.[5]

Solubility in alcohols like ethanol can be significant, especially with the application of heat and

sonication.[1][2]
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The Influence of PEG Chain Length on Solubility
The length of the polyethylene glycol chain has a significant impact on the physicochemical

properties of DSPE-PEG conjugates, including their solubility. While not extensively quantified

for a wide range of organic solvents, studies on the behavior of these molecules in aqueous

and mixed systems provide valuable insights.

Generally, a longer PEG chain increases the hydrophilic nature of the molecule. This can lead

to altered self-assembly characteristics, such as an increase in the critical micelle

concentration.[6] In the context of nanoparticle drug formulations, increasing the PEG-lipid

chain length has been shown to improve the solubility of hydrophobic drugs within the

nanoparticle core, suggesting a significant influence of the PEG chain on the overall solvation

properties of the system.[7]

Experimental Protocol for Determining DSPE-PEG-
COOH Solubility
A standardized and reproducible protocol is essential for accurately determining the solubility of

DSPE-PEG-COOH in a specific organic solvent. The following methodology is a composite of

standard practices for handling and dissolving PEGylated lipids.

Objective: To determine the saturation solubility of DSPE-PEG-COOH in a given organic

solvent at a specified temperature.

Materials:

DSPE-PEG-COOH (of the desired PEG length)

Organic solvent of interest (e.g., chloroform, ethanol, DMSO)

Analytical balance

Vortex mixer

Bath sonicator

Temperature-controlled incubator or water bath
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Centrifuge

High-performance liquid chromatography (HPLC) system with a suitable detector (e.g.,

evaporative light scattering detector - ELSD) or a UV-Vis spectrophotometer if the molecule

has a chromophore or can be derivatized.

Methodology:

Preparation of Stock Solutions:

Accurately weigh a known amount of DSPE-PEG-COOH.

Dissolve the lipid in the chosen organic solvent to create a concentrated stock solution.

The use of a vortex mixer and bath sonicator can aid in dissolution.[1][2] For less soluble

compounds, gentle warming may be applied.[1][2]

Equilibration:

Prepare a series of vials with a known excess amount of DSPE-PEG-COOH added to a

fixed volume of the organic solvent.

Seal the vials to prevent solvent evaporation.

Place the vials in a temperature-controlled environment (e.g., incubator or water bath) set

to the desired experimental temperature.

Allow the samples to equilibrate for a sufficient period (e.g., 24-48 hours), with intermittent

agitation, to ensure that saturation is reached.

Separation of Undissolved Solute:

After equilibration, centrifuge the vials at a high speed to pellet the undissolved DSPE-

PEG-COOH.

Quantification of Solubilized Lipid:

Carefully collect an aliquot of the clear supernatant.
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Dilute the supernatant with a known volume of the solvent.

Analyze the concentration of DSPE-PEG-COOH in the diluted supernatant using a

validated analytical method such as HPLC-ELSD.

Prepare a calibration curve using the stock solution of known concentration to quantify the

amount of DSPE-PEG-COOH in the sample.

Data Analysis:

Calculate the concentration of DSPE-PEG-COOH in the original supernatant, taking into

account the dilution factor. This value represents the saturation solubility of the lipid in the

tested solvent at the specified temperature.

The following diagram illustrates the general workflow for this experimental protocol.
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1. Weigh DSPE-PEG-COOH

2. Add excess lipid to a known
volume of organic solvent

3. Equilibrate at constant temperature
(e.g., 24-48h with agitation)

4. Centrifuge to pellet
undissolved lipid

5. Collect clear supernatant

6. Dilute supernatant

7. Quantify concentration
(e.g., HPLC-ELSD)

8. Calculate saturation solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining DSPE-PEG-COOH solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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